Cas no 2062661-46-3 (tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate
• CAS No: 2062661-46-3
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• CID: 5212739
• Update Time: 2026-03-06

tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H20BrNO3/c1-8-6-14(7-9(8)10(15)5-13)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： RTDLUHDCAKPYDB-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)[C@H](C(CBr)=O)C1

Additional information on tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate (CAS No. 2062661-46-3)

The compound tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate (CAS No. 2062661-46-3) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butyl protecting group and the bromoacetyl moiety, make it a valuable building block for the construction of complex molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched topics such as "chiral synthesis," "pyrrolidine derivatives," and "pharmaceutical intermediates."

One of the key attributes of tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate is its stereochemistry, which plays a critical role in asymmetric synthesis. The (3S,4S) configuration ensures high enantioselectivity, a feature highly sought after in the development of active pharmaceutical ingredients (APIs). Researchers often inquire about "stereoselective reactions" and "chiral auxiliaries," and this compound serves as an excellent example of how chiral centers can influence reaction outcomes. Its bromoacetyl group also provides a reactive handle for further functionalization, enabling the creation of diverse molecular architectures.

In the context of current trends, the demand for pyrrolidine-based compounds has surged due to their prevalence in drug discovery. For instance, molecules containing 4-methylpyrrolidine scaffolds are frequently explored for their bioactivity. This aligns with popular search queries such as "pyrrolidine in medicinal chemistry" and "N-Boc protection strategies." The tert-butyl carbamate (Boc) group in this compound offers a reversible protection mechanism for amines, a technique widely adopted in peptide synthesis and combinatorial chemistry.

From a synthetic perspective, tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate is often employed in multi-step reactions, including nucleophilic substitutions and cross-coupling reactions. Its bromoacetyl functionality is particularly useful for alkylation reactions, a topic frequently searched under terms like "bromoacetyl derivatives" and "C-C bond formation." Additionally, the compound's stability under various conditions makes it a reliable choice for industrial-scale applications.

Environmental and safety considerations are also critical when discussing this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive bromoacetyl group. This aligns with growing interest in "green chemistry" and "sustainable synthesis," as researchers seek to minimize waste and improve reaction efficiency. The compound's compatibility with modern catalytic methods, such as photoredox catalysis, further enhances its appeal in eco-friendly workflows.

In summary, tert-butyl (3S,4S)-3-(2-bromoacetyl)-4-methylpyrrolidine-1-carboxylate (CAS No. 2062661-46-3) represents a versatile and strategically important intermediate in organic synthesis. Its applications span drug development, materials science, and academic research, addressing trending topics like "chiral building blocks" and "asymmetric catalysis." By leveraging its unique structural features, chemists can unlock new pathways for innovation in molecular design.